(1R)-2-amino-1-[3-(trifluoromethyl)phenyl]ethanol

• Molecular Formula: C9H10F3NO
• Molecular Weight: 205.18 g/mol
• IUPAC Name: (1R)-2-amino-1-[3-(trifluoromethyl)phenyl]ethanol
• InChI: InChI=1S/C9H10F3NO/c10-9(11,12)7-3-1-2-6(4-7)8(14)5-13/h1-4,8,14H,5,13H2/t8-/m0/s1
• InChI Key: RRBRWAPWPGAJMA-QMMMGPOBSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)C(F)(F)F)[C@H](CN)O
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C(CN)O

Description

(1R)-2-amino-1-[3-(trifluoromethyl)phenyl]ethanol is an organic compound that belongs to the class of trifluoromethylbenzenes. These compounds contain a benzene ring substituted with one or more trifluoromethyl groups.

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method is the radical trifluoromethylation of carbon-centered radical intermediates .

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, where the hydroxyl group may be oxidized to form a carbonyl group.

Reduction: Reduction reactions can convert the amino group to other functional groups, such as amines or amides.

Substitution: The trifluoromethyl group can participate in substitution reactions, where it is replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: Various nucleophiles can be used for substitution reactions, depending on the desired product.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a ketone or aldehyde, while reduction may produce different amines.

Scientific Research Applications

(1R)-2-amino-1-[3-(trifluoromethyl)phenyl]ethanol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Medicine: Potential applications in drug development due to its unique chemical properties.

Industry: Used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of (1R)-2-amino-1-[3-(trifluoromethyl)phenyl]ethanol involves its interaction with specific molecular targets. For example, it may act on enzymes such as phenylethanolamine N-methyltransferase, influencing metabolic pathways and biochemical reactions .

Comparison with Similar Compounds

• (1R)-2-amino-1-[4-(trifluoromethyl)phenyl]ethanol
• (1R)-2-amino-1-[2-(trifluoromethyl)phenyl]ethanol

Comparison: Compared to similar compounds, (1R)-2-amino-1-[3-(trifluoromethyl)phenyl]ethanol is unique due to the position of the trifluoromethyl group on the benzene ring. This positional difference can influence the compound’s reactivity, stability, and interaction with other molecules .